Arochlor 6040
Description
Arochlor 6040 is a type of polychlorinated biphenyl (PCB), a class of chemical compounds in which 2–10 chlorine atoms are attached to the biphenyl molecule . PCBs are highly carcinogenic and were once widely used in industrial and consumer products . The production of PCBs was banned in the United States in 1976 and internationally in 2001 due to their environmental toxicity .
Synthesis Analysis
PCBs, including Arochlor 6040, were originally produced by the Swan Chemical Company in 1929, which was subsequently purchased by Monsanto Industrial Chemicals . The production of PCBs declined drastically since the 1960s when a host of problems were identified .Molecular Structure Analysis
PCBs are organochlorine compounds with the formula C12H10−xClx . The congeners have different physical and chemical properties . The benzene rings of non-ortho substituted PCBs, as well as mono-ortho substituted PCBs, may assume a planar configuration and are referred to as planar or coplanar congeners .Chemical Reactions Analysis
PCBs undergo xenobiotic biotransformation, a mechanism used to make lipophilic toxins more polar and more easily excreted from the body . The biotransformation is dependent on the number of chlorine atoms present, along with their position on the rings .Physical And Chemical Properties Analysis
PCBs are very stable, non-polar compounds that do not easily degrade in the environment . They are also insoluble in water, which means that they primarily accumulate in the organic fraction of the soil or organisms .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "Arochlor 6040 can be synthesized by the condensation of chlorobenzene and chlorinated diphenyls in the presence of a catalyst.", "Starting Materials": [ "Chlorobenzene", "Chlorinated diphenyls", "Catalyst" ], "Reaction": [ "Add chlorobenzene and chlorinated diphenyls to a reaction vessel", "Add catalyst to the reaction mixture", "Heat the reaction mixture to a temperature of 200-250°C", "Maintain the temperature for several hours", "Cool the reaction mixture and extract the product using a suitable solvent", "Purify the product by distillation or recrystallization" ] } | |
CAS RN |
8068-50-6 |
Product Name |
Arochlor 6040 |
Molecular Formula |
UVCB |
Origin of Product |
United States |
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